Phenylpropiolic Acid
Phenylpropiolic Acid
Phenylpropiolic acid, also known as 3-phenylpropiolate or beta-phenylpropargylate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenylpropiolic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phenylpropiolic acid is primarily located in the membrane (predicted from logP). Phenylpropiolic acid can be biosynthesized from propynoic acid.
Phenylpropiolic acid is an acetylenic compound that is propynoic acid in which the acetylenic hydrogen is replaced by a phenyl group. It is an alpha,beta-unsaturated monocarboxylic acid, an acetylenic compound and a member of benzenes. It derives from a propynoic acid.
Phenylpropiolic acid is an acetylenic compound that is propynoic acid in which the acetylenic hydrogen is replaced by a phenyl group. It is an alpha,beta-unsaturated monocarboxylic acid, an acetylenic compound and a member of benzenes. It derives from a propynoic acid.
Brand Name:
Vulcanchem
CAS No.:
637-44-5
VCID:
VC0106348
InChI:
InChI=1S/C9H6O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,(H,10,11)
SMILES:
C1=CC=C(C=C1)C#CC(=O)O
Molecular Formula:
C9H6O2
Molecular Weight:
146.14 g/mol
Phenylpropiolic Acid
CAS No.: 637-44-5
Reference Standards
VCID: VC0106348
Molecular Formula: C9H6O2
Molecular Weight: 146.14 g/mol
| CAS No. | 637-44-5 |
|---|---|
| Product Name | Phenylpropiolic Acid |
| Molecular Formula | C9H6O2 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | 3-phenylprop-2-ynoic acid |
| Standard InChI | InChI=1S/C9H6O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,(H,10,11) |
| Standard InChIKey | XNERWVPQCYSMLC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C#CC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C#CC(=O)O |
| Melting Point | 136-139°C |
| Physical Description | Solid |
| Description | Phenylpropiolic acid, also known as 3-phenylpropiolate or beta-phenylpropargylate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenylpropiolic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phenylpropiolic acid is primarily located in the membrane (predicted from logP). Phenylpropiolic acid can be biosynthesized from propynoic acid. Phenylpropiolic acid is an acetylenic compound that is propynoic acid in which the acetylenic hydrogen is replaced by a phenyl group. It is an alpha,beta-unsaturated monocarboxylic acid, an acetylenic compound and a member of benzenes. It derives from a propynoic acid. |
| Synonyms | 3-Phenyl-2-propynoic Acid; 3-Phenylpropargylic Acid; 3-Phenylpropiolic Acid; 3-Phenylpropynoic Acid; 4-Phenylpropynoic Acid; Benzenepropynoic Acid; NSC 13669; Phenyl-2-propynoic Acid; Phenylacetylenecarboxylic Acid; Phenylacetylenemonocarboxylic Acid |
| PubChem Compound | 69475 |
| Last Modified | Nov 11 2021 |
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